Cas no 31709-51-0 (5(4H)-Isoxazolone,3-(4-fluorophenyl)-)

• Product Name: 5(4H)-Isoxazolone,3-(4-fluorophenyl)-
• CAS No: 31709-51-0
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 299973
• PubChem ID: 53425269
• Update Time: 2025-04-19

5(4H)-Isoxazolone,3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone,3-(4-fluorophenyl)-
• 3-(4-fluorophenyl)-4H-1,2-oxazol-5-one
• 2-Isoxazolin-5-one,3-(p-fluorophenyl)- (8CI)
• 3-(4-fluoro-phenyl)-2H-isoxazol-5-one
• 3-(4-Fluorophenyl)-2-isoxazolin-5-one
• 3-(4-FLUOROPHENYL)-5(4H)-ISOXAZOLONE
• 3-(4-fluorophenyl)isoxazol-5(4H)-one
• 3-(4-Fluorphenyl)-2-isoxazolin-5-on
• 3-(p-Fluorphenyl)-Δ2-isoxazolin-5-on
• AG-F-05814
• CTK4G7621
• SureCN452337
• 3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazol-5-one
• DTXSID20698827
• 31709-51-0
• 3-(4-Fluorophenyl)-1,2-oxazol-5(4H)-one
• SCHEMBL452337
• EN300-8085917
• AKOS006327128

• Inchi： 1S/C9H6FNO2/c10-7-3-1-6(2-4-7)8-5-9(12)13-11-8/h1-4H,5H2
• InChI Key： SLAPGJIZFLGUQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC(=O)ON=1

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 38.66000
• LogP: 0.91230